1-(3-Chloro-4-nitrophenyl)ethanone

• IUPAC Name: 1-(3-chloro-4-nitrophenyl)ethanone
• InChI: InChI=1S/C8H6ClNO3/c1-5(11)6-2-3-8(10(12)13)7(9)4-6/h2-4H,1H3
• InChI Key: GLWASYDLRWSDQJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)[N+](=O)[O-])Cl
• Molecular Formula: C8H6ClNO3
• DSSTOX Substance ID: DTXSID40439956
• Molecular Weight: 199.59 g/mol
• CAS RN: 116686-84-1

Description

“1-(3-Chloro-4-nitrophenyl)ethanone” is a chemical compound with the molecular formula C8H6ClNO3. It is also known by other names such as “3-chloro-4-nitroacetophenone” and "1-(3-chloro-4-nitrophenyl)ethan-1-one".

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzene ring substituted with a nitro group (NO2) and a chloro group (Cl) at the 3rd and 4th positions respectively. The benzene ring is also attached to an ethanone group.

Physical And Chemical Properties Analysis

The average mass of “this compound” is 199.591 Da and its monoisotopic mass is 199.003616 Da. Unfortunately, specific physical and chemical properties like melting point, boiling point, solubility, etc., were not found in the sources I retrieved.

Synthesis routes and methods

Procedure details

A solution of sodium nitrite (1.63 g) in water (4.3 ml) was added dropwise to a solution of 4'-amino-3'-chloroacetophenone (2.5 g) and concentrated hydrochloric acid (5.5 ml) in water (5.5 ml) at 0° to 3° C., and the solution was stirred for 15 minutes at 0° C. The resulting solution was added portionwise to a mixture of sodium nitrite (7.3 g) and cuprous oxide (0.76 g) in water (32 ml) at -5° to 0° C. The mixture was stirred for 1 hour at 0° C. and for 1 hour at room temperature, and extracted with chloroform. The extract was washed with a saturated aqueous solution of sodium chloride, dried over magnesium sulfate, and concentrated under reduced pressure. The residue was subjected to column chromatography on silica gel (60 g) eluting with chloroform. The fractions containing the desired compound were combined and concentrated under reduced pressure to give pale yellow crystals of 3'-chloro-4'-nitroacetophenone (2.2 g).